Cas no 2171225-73-1 ((1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride)

• Product Name: (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride
• CAS No: 2171225-73-1
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• MDL: MFCD31629245
• CID: 4638987
• PubChem ID: 132398597
• Update Time: 2025-05-26

(1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1S)-1-(2-CHLOROPHENYL)ETHYL](METHYL)AMINE HYDROCHLORIDE
• (1S)-1-(2-Chlorophenyl)-N-methylethanamine;hydrochloride
• (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride
• (S)-1-(2-Chlorophenyl)-N-methylethanamine hydrochloride
• [(1S)-1-(2-Chlorophenyl)ethyl](methyl)amine HCl
• (S)-1-(2-CHLOROPHENYL)-N-METHYLETHAN-1-AMINE HCL
• AKOS037646694
• EN300-1387228
• 2171225-73-1
• AS-70304
• Y11428

• MDL： MFCD31629245
• Inchi： 1S/C9H12ClN.ClH/c1-7(11-2)8-5-3-4-6-9(8)10;/h3-7,11H,1-2H3;1H/t7-;/m0./s1
• InChI Key： BNEOSYMAHAISMO-FJXQXJEOSA-N
• SMILES： ClC1C=CC=CC=1[C@H](C)NC.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride

Chemical Profile of (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride (CAS No. 2171225-73-1)

The compound (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride, identified by the CAS number 2171225-73-1, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in academic and industrial laboratories. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various chemical and biological assays.

The molecular structure of (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride features a chiral center at the carbon atom adjacent to the amine group, which is a critical feature for its pharmacological properties. The presence of a chlorophenyl group and a methyl-substituted amine moiety contributes to its complex intermolecular interactions, influencing both its reactivity and biological efficacy. This compound's stereochemistry is particularly intriguing, as enantiomeric differences can significantly impact its pharmacokinetic behavior and therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in neurological disorders, inflammatory conditions, and metabolic diseases. The chlorophenyl moiety, in particular, has been shown to modulate the activity of monoamine oxidase (MAO), an enzyme crucial for the degradation of neurotransmitters such as serotonin and dopamine.

In vitro studies have demonstrated that (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride can interact with MAO-A and MAO-B isoforms at varying affinities. These interactions suggest potential therapeutic applications in the management of mood disorders and neurodegenerative conditions where imbalances in neurotransmitter levels are observed. Furthermore, the compound's ability to cross the blood-brain barrier has been evaluated, indicating its potential for central nervous system (CNS) drug development.

The synthesis of (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution, reduction, and salt formation. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. Techniques such as chiral resolution and asymmetric synthesis have been utilized to isolate the (1S)-enantiomer, ensuring that the final product exhibits the desired biological properties without unwanted side effects from racemic impurities.

Current research is exploring the pharmacological profile of (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride in preclinical models. Initial findings suggest that this compound may possess anti-inflammatory and analgesic properties, making it a candidate for further development into novel therapeutic agents. Additionally, its interaction with other biological targets such as sigma receptors has been investigated, providing insights into its potential role in treating addiction-related disorders.

The chemical stability of (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride under different storage conditions has also been a focus of study. Stability assays have been conducted to determine optimal storage temperatures and humidity levels, ensuring that the compound retains its integrity over time. These studies are crucial for formulating effective drug products that maintain efficacy throughout their shelf life.

In conclusion, (1S)-1-(2-chlorophenyl)ethyl(methyl)amine hydrochloride (CAS No. 2171225-73-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this molecule is poised to play a vital role in the development of next-generation drugs targeting neurological and inflammatory diseases.